Benzene, 1-(8-ethoxy-4,8-dimethylnonyl)-4-(1-methylethyl)-
Overview
Description
AI 3-36093 is a biochemical.
Scientific Research Applications
1. Inifer Mechanism Studies
A study on 1,4-Bis(1-methoxy-1-methylethyl)benzene, related to Benzene, 1-(8-ethoxy-4,8-dimethylnonyl)-4-(1-methylethyl)-, highlights its role as an initiator/transfer agent for cationic polymerizations. This research emphasizes the unique activation requirements of these compounds compared to classical initiators (Dittmer, Pask, & Nuyken, 1992).
2. Effects on Insect Growth and Colony Dynamics
Research on insect growth regulators (IGRs), including compounds similar to Benzene, 1-(8-ethoxy-4,8-dimethylnonyl)-4-(1-methylethyl)-, indicates significant impacts on insect caste differentiation and colony survival. This highlights the potential use of such compounds in pest control (Banks, Lofgren, & Plumley, 1978).
3. Insecticide Development and Environmental Stability
Another study focusing on an insect growth regulator closely related to Benzene, 1-(8-ethoxy-4,8-dimethylnonyl)-4-(1-methylethyl)-, demonstrated effectiveness against various insect stages and discussed its environmental stability and degradation under different conditions (Wright, Spates, & Schwarz, 1976).
4. Liquid-Phase Oxidation Catalyst Studies
Research on 1-methoxy-4-(1-methylethyl)benzene, a related compound, as a catalyst in liquid-phase oxidation, offers insights into its potential application in chemical synthesis and industrial processes (Orlińska & Romanowska, 2011).
5. Electrosynthesis and Spectroscopic Characterization
A study on polymers synthesized from 1-methoxy-4-ethoxybenzene, structurally related to Benzene, 1-(8-ethoxy-4,8-dimethylnonyl)-4-(1-methylethyl)-, discusses the electrosynthesis and spectroscopic properties of these polymers. This research contributes to the understanding of polymer characteristics and applications (Moustafid et al., 1991).
6. Gas-Phase Absorption Studies
An investigation into the absorption cross sections of various benzene derivatives, including compounds structurally related to Benzene, 1-(8-ethoxy-4,8-dimethylnonyl)-4-(1-methylethyl)-, in the UV and IR spectral ranges, provides important data for atmospheric and environmental studies (Etzkorn et al., 1999).
properties
CAS RN |
54119-71-0 |
|---|---|
Product Name |
Benzene, 1-(8-ethoxy-4,8-dimethylnonyl)-4-(1-methylethyl)- |
Molecular Formula |
C22H38O |
Molecular Weight |
318.5 g/mol |
IUPAC Name |
1-(8-ethoxy-4,8-dimethylnonyl)-4-propan-2-ylbenzene |
InChI |
InChI=1S/C22H38O/c1-7-23-22(5,6)17-9-11-19(4)10-8-12-20-13-15-21(16-14-20)18(2)3/h13-16,18-19H,7-12,17H2,1-6H3 |
InChI Key |
IXAPJMBEOUOLIZ-UHFFFAOYSA-N |
SMILES |
CCOC(C)(C)CCCC(C)CCCC1=CC=C(C=C1)C(C)C |
Canonical SMILES |
CCOC(C)(C)CCCC(C)CCCC1=CC=C(C=C1)C(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AI 3-36093; AI-3-36093; AI3-36093; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5H-chromeno[2,3-b]pyridin-5-ol](/img/structure/B1666650.png)
